Cas no 933743-51-2 (2-methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde)

• Product Name: 2-methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde
• CAS No: 933743-51-2
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 1980852
• PubChem ID: 46856472
• Update Time: 2025-10-19

2-methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde
• LogP
• 2-methyl-1H-Pyrrolo[3,2-c]pyridine-3-carboxaldehyde
• DTXSID80676868
• 933743-51-2
• DB-079539
• EN300-396594
• Z1255441044

• Inchi： 1S/C9H8N2O/c1-6-8(5-12)7-4-10-3-2-9(7)11-6/h2-5,11H,1H3
• InChI Key： PKWZGJKTZOKXLY-UHFFFAOYSA-N
• SMILES： O=CC1=C(C)NC2C=CN=CC=21

Computed Properties

• Exact Mass: 160.064
• Monoisotopic Mass: 160.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.302
• Boiling Point: 351.435°C at 760 mmHg
• Flash Point: 170.345°C
• Refractive Index: 1.712

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 2-methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde

Introduction to 2-methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde (CAS No. 933743-51-2) and Its Emerging Applications in Chemical Biology

2-methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde, identified by the chemical abstracts service number 933743-51-2, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyrrolopyridine class, a scaffold that is widely recognized for its role in pharmaceutical development and medicinal chemistry. The presence of a reactive aldehyde group at the 3-position enhances its utility as a key intermediate in the synthesis of biologically active molecules.

The pyrrolo[3,2-c]pyridine core is a fused bicyclic system consisting of a pyrrole ring and a pyridine ring, which together contribute to its distinct electronic and steric characteristics. These features make it an attractive building block for designing molecules with potential therapeutic applications. In particular, the aldehyde functionality at the 3-position serves as a versatile handle for further chemical modifications, enabling the construction of more complex structures through condensation reactions, nucleophilic additions, and other synthetic transformations.

Recent advancements in the field of drug discovery have highlighted the importance of 2-methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde as a precursor in the development of novel pharmacophores. Studies have demonstrated its role in generating compounds with antimicrobial, anti-inflammatory, and anticancer properties. The compound's ability to interact with biological targets such as enzymes and receptors has been explored through computational modeling and experimental validation, revealing promising leads for further optimization.

One of the most compelling aspects of this molecule is its potential in modulating biological pathways associated with neurological disorders. Emerging research suggests that derivatives of 2-methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde may exhibit neuroprotective effects by targeting specific kinases and transcription factors involved in neurodegeneration. For instance, modifications at the 2-methyl position have been shown to influence binding affinity and metabolic stability, making it a critical parameter in structure-activity relationship (SAR) studies.

The synthesis of 2-methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde has been optimized through multi-step organic reactions, leveraging transition metal catalysis and asymmetric methodologies to enhance yield and enantioselectivity. These synthetic strategies not only improve accessibility but also allow for the introduction of diverse substituents at strategic positions within the molecule. Such flexibility is essential for tailoring physicochemical properties like solubility, permeability, and bioavailability.

In clinical settings, preclinical studies have begun to explore the pharmacokinetic profile of compounds derived from 933743-51-2. Initial findings indicate favorable absorption, distribution, metabolism, and excretion (ADME) characteristics when administered orally or intravenously. Additionally, preliminary toxicology assessments have shown low systemic toxicity at relevant doses, supporting further development towards therapeutic candidates.

The integration of machine learning algorithms into virtual screening campaigns has accelerated the identification of novel derivatives of 2-methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde with enhanced biological activity. By leveraging large datasets and predictive models, researchers can rapidly prioritize candidates for experimental validation. This approach has already led to several high-throughput screening programs aimed at discovering next-generation inhibitors for diseases ranging from cancer to autoimmune disorders.

The versatility of CAS No. 933743-51-2 extends beyond pharmaceutical applications; it has also found utility in materials science and agrochemical research. For example, functionalized pyrrolopyridines have been investigated as ligands in catalytic systems due to their ability to stabilize metal centers and facilitate cross-coupling reactions. Similarly, agrochemical formulations incorporating these motifs have shown promise as bioactive agents against resistant pests.

Future directions in the study of 2-methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde include exploring its role in photodynamic therapy (PDT) and other light-based therapeutic modalities. The compound's chromophoric properties make it an ideal candidate for designing photosensitizers that can be activated by specific wavelengths of light to generate reactive oxygen species (ROS) selectively in target tissues.

In summary,933743-51-2 represents a structurally intriguing molecule with broad applications across multiple disciplines. Its unique combination of reactivity and biological relevance positions it as a cornerstone compound in modern drug discovery efforts. As research continues to uncover new synthetic pathways and pharmacological effects,this heterocyclic aldehyde promises to remain at the forefront of innovation in chemical biology.